Abstract Pd nano particles have been widely used as catalyst in chemical industry. However, the catalytic efficiency has been limited by the Aggregation of the Pd. In this paper, the surface aggregation dynamics of Pd on different ferroelectric polarization surface and temperature were reported. Meanwhile, reducing the particle size to obtain the dispersed morphology of Pd was discussed by the dissipative particle dynamics method and density functional theory. The negatively poled surface offered dispersed Pd morphology, the temperature influence will be discussed in the simulation.

Abstract Exothermic effect of entropy change by dipole orintation upon E in T-C second order phase transition ferroelectrics is modeled with statistic method. Formula of entropy change and temperature change were derived, showing sharp drop of entropy in higher temperature for higher E, exothermic peak shifts to high temperature with E, and 180° turning of dipole with a critical electric field prevails entropy change in ferroelectric phase, while 180° turning dominates entropy change in paraelectric phase. The results of numerical simulation can explain regulation of heating effect of the ferroelectrics. Morphotropic phase boundary will possess giant exothermic effect in principle.

AbstractThis work reports experimental results for investigating the effects of residual water on phase transition in triglycine sulfate (TGS) filled with 5 wt% of oxidized multiwalled carbon nanotubes (OMWCNTs) under a relative humidity of 90% for different storage time. A similar composite containing TGS and non-oxidized MWCNT was also synthesized for comparison. According to measured data, the moisture was well adsorbed into OMWCNT/TGS composite and resulted in the shift of phase transition point toward higher temperatures for samples stored for less than 5 days. The longer storage caused a significant drop of dielectric constant at phase transition.

Abstract A theoretical analysis of the internal structure of interphase boundaries separating domains of coexisting phases is presented for the perovskite ferroelectric BaTiO3. The temperature dependence of interphase boundary widths and surface energies are calculated and compared with the corresponding parameters for different types of domain walls existing within the ferroelectric phases of BaTiO3.

Abstract Antiferroelectric double loops and double dielectric peaks occurred at an electric field circle synchronously are confirmed theretically by solving the kittel’s function with the idea of different responses of dipoles to applied electric field (E) in E-direction and anti-E-direction in antiferroelectrics. By solving problem of inversion of dipoles to ferroelectric phase controlled by thermodynamic parameters and the antiferroelectric coupling coefficient in antiferroelectric phase, the numerically simulated results exhibit that antiferroelectric phase can transform to ferroelectric phase with two approaches: decrease in temperature to a critical temperature, and increase in parameter α0. The results are well coincident with experimental results.

Abstract Energy storage is one of the major applications of antiferroelectrics due to their large energy releasing density and stronger releasing power. Theoretic researches demonstrate following results. An antiferroelectric state exists above Curie temperature. When temperature is higher than this interim antiferroelectric state, an energy storage peak appears with extremly low discharging current and without irrecoverable energy; when temperature is slightly low than the Curie temperature, a sharp discharging current appears at EFE-AFE; when temperature is much lower than the Curie temperature, a broad discharging current peak (about 40% of the sharp one in height) will appear at certain temperature.

Abstract 0.6PMN-0.4PZN solid solution ceramic was synthesized employing two stage columbite route using sintering temperature range 1000–1170 °C for calcination temperature 800 °C and 850 °C, respectively. XRD and SEM characterization revealed single perovskite phase formation in ceramic between 1050 °C to 1100 °C. The highest density upto 94% was achieved for the composition under study. The excellent dielectric properties were obtained at lower sintering temperature 1000–1100 °C. Ceramics sintered between 1000 °C–1100 °C exhibit εmax≈14000 and 24000 at 1 kHz with Tc = 51–48 °C which is near room temperature. A good correlation was obtained between dielectric properties with structure, microstructure and density. The TCC values within the limit of Z5U capacitor specification reflect ceramics of composition 0.6PMN-0.4PZN is a potential candidate for MLC.

AbstractUsing a combination of non-equilibrium Green’s function (NEGF) and density functional theory (DFT), the electronic structures and transport characteristics of N-doped GeSe monolayer were investigated systematically. The calculated band structures illustrated that the doping of N atoms changed GeSe monolayer from a semiconductor to a metal. Further, a clear negative differential resistance behavior (NDR) was found in the voltage-current curves of the N-doped GeSe based devices. Moreover, the current peak-to-valley ratio (PVR) varied with the doping concentration of N atoms. As the doping concentration decreased, the peak of NDR shifted toward the millivolt region. Especially, the NDR behavior with a PVR up to 103 entered the mV bias region when the doping concentration was reduced to 0.69%. These results provide a novel approach to design the low power nanodevice based on the GeSe monolayer.

AbstractWe study the capacitance of piezoelectric metal–insulator–semiconductor junctions. The linearized macroscopic theories of piezoelectric dielectrics and semiconductors are used. An analytical solution is obtained with an explicit expression for the junction capacitance. The contribution from the semiconductor part is characterized by the Debye length. When the semiconductor part is long compared to the Debye length, the junction capacitance can be written as a serial connection of two capacitors of the insulator and semiconductor parts. Because of piezoelectric coupling, a charge-stress coefficient is introduced to describe the junction behavior completely.

AbstractIn this study, for developing the low temperature sintering ceramics for speaker using piezoelectric actuator, Pb(Mg1/2W1/2)O3-Pb(Ni1/3Nb2/3)O3-Pb(Zr,Ti)O3 [PMW-PNN-PZT] ceramics doped with PbO, CuO, and WO3 as sintering aids were manufactured, and their microstructural, dielectric, and piezoelectric properties were investigated. At 0.3 wt% tungsten oxide (=WO3) added specimen sintered at 920 °C, the maximum values of piezoelectric properties were shown, respectively: the dielectric constant (εr) of 2275, piezoelectric constant (d33) of 502 pC/N, electromechanical coupling factor (kp) of 0.644, and mechanical quality factor (Qm) of 57 were suitable for the device application such as haptic display actuator using low temperature sintering multilayer ceramics.